Cas no 141992-44-1 (9(10H)-Acridinone,10-[2-(diethylamino)ethyl]-1,4-dihydroxy-)

• Product Name: 9(10H)-Acridinone,10-[2-(diethylamino)ethyl]-1,4-dihydroxy-
• CAS No: 141992-44-1
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 229058
• PubChem ID: 5387719
• Update Time: 2025-04-19

9(10H)-Acridinone,10-[2-(diethylamino)ethyl]-1,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Acridinone,10-[2-(diethylamino)ethyl]-1,4-dihydroxy-
• 10-[2-(diethylamino)ethyl]-1,4-dihydroxyacridin-9-one
• 10-(2-(Diethylamino)ethyl)-1,4-dihydroxy-9(10H)-acridinone
• 10-[2-(diethylamino)ethyl]-1,4-dihydroxyacridin-9(10H)-one
• 141992-44-1
• DTXSID30161911
• CHEMBL1716217
• 9(10H)-Acridinone,4-dihydroxy-
• 10-(2-(Diethylamino)ethyl)-1,4-dihydroxyacridin-9(10H)-one
• 10-(2-diethylaminoethyl)-1,4-dihydroxy-acridin-9-one
• MLS002701623
• 9(10H)-Acridinone, 10-[2-(diethylamino)ethyl]-1,4-dihydroxy-
• NSC625992
• NCI60_008230
• NSC-625992
• SMR001565224

• Inchi： 1S/C19H22N2O3/c1-3-20(4-2)11-12-21-14-8-6-5-7-13(14)19(24)17-15(22)9-10-16(23)18(17)21/h5-10,22-23H,3-4,11-12H2,1-2H3
• InChI Key： FGMCSSRWWVDXPV-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2C(C3C=CC=CC=3N(C=21)CCN(CC)CC)=O)O

Computed Properties

• Exact Mass: 326.16316
• Monoisotopic Mass: 326.163043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 3.7

Experimental Properties

• Density: 1.248
• Boiling Point: 516.2°Cat760mmHg
• Flash Point: 266°C
• Refractive Index: 1.628
• PSA: 64.01